Cas no 128255-31-2 (1-iodo-2-isocyanatobenzene)

• Product Name: 1-iodo-2-isocyanatobenzene
• CAS No: 128255-31-2
• MF: C₇H₄INO
• MW: 245.017233848572
• MDL: MFCD00673044
• CID: 232498
• PubChem ID: 2733385
• Update Time: 2025-04-19

1-iodo-2-isocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-iodo-2-isocyanato-
• 1-iodo-2-isocyanatobenzene
• 2-Iodophenyl isocyanate
• 1-iodo-2-isocyanato-benzene
• Benzene,1-iodo-2-isocyanato
• o-iodophenylisocyanate
• Isocyanate-2-iodophenyl
• Benzene, 1-iodo-2-isocyanato- (9CI)
• 2-Iodophenyl isocyanate,99%
• 2-IODOPHENYL ISOCYANATE 99%
• DTXSID20369883
• 128255-31-2
• 2-Iodophenylisocyanate
• Benzene, 1-iodo-2-isocyanato-
• MFCD00673044
• EN300-146812
• VVNMGFXOVZRKQF-UHFFFAOYSA-N
• GEO-01601
• 2-Iodophenyl isocyanate, 97%
• AKOS000170632
• W-200097
• SCHEMBL93319
• FT-0612684
• DB-041888

• MDL： MFCD00673044
• Inchi： 1S/C7H4INO/c8-6-3-1-2-4-7(6)9-5-10/h1-4H
• InChI Key： VVNMGFXOVZRKQF-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1N=C=O

Computed Properties

• Exact Mass: 244.93400
• Monoisotopic Mass: 244.93376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.891 g/mL at 25 °C(lit.)
• Boiling Point: 245 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.633(lit.)
• PSA: 29.43000
• LogP: 2.25850
• Solubility: Not available
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-iodo-2-isocyanatobenzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Storage Condition：−20°C
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes